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Abstract
This technical guide provides a comprehensive overview of the discovery, developmental

history, and core scientific principles of uniconazole, a potent triazole-based plant growth

regulator. Developed and introduced by Sumitomo Chemical, uniconazole has had a

significant impact on agricultural and horticultural practices worldwide. This document details its

synthesis, mechanism of action, and extensive experimental data, offering an in-depth resource

for professionals in the field.

Discovery and Developmental History
Uniconazole emerged from the extensive research and development efforts in triazole

chemistry by Sumitomo Chemical Co., Ltd. in Japan. While the precise individuals behind the

initial discovery are not extensively publicized, the company's broader research into

agrochemicals in the latter half of the 20th century laid the groundwork for this innovation.

1.1. Early Synthesis and Screening

The development of uniconazole is rooted in the exploration of triazole compounds for their

biological activity. An early Japanese patent filed in 1979 and published in 1981 by Sumitomo

Chemical describes triazole derivatives with plant growth regulating and herbicidal properties,

indicating the company's early interest in this class of compounds.[1] Subsequent research
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focused on optimizing the structure to enhance its plant growth regulatory effects while

minimizing phytotoxicity. This led to the synthesis of uniconazole, chemically identified as

(E)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol.

1.2. Commercial Introduction and Formulation

Sumitomo Chemical introduced uniconazole to the market in 1991.[2][3] It is commercialized

under various trade names, including Sumagic®, Concise®, and Sunny®.[4][5] Formulations

have been developed to suit various application methods, including foliar sprays, soil drenches,

and as a nano-preparation to enhance its efficacy.[4]

1.3. Developmental Timeline

Late 1970s: Initial research into triazole compounds for plant growth regulation by Sumitomo

Chemical.

1981: Publication of a Japanese patent hinting at the development of related compounds.[1]

1980s: Synthesis and extensive screening of uniconazole, identifying its potent gibberellin

biosynthesis-inhibiting properties. A Chinese patent mentions that Uniconazole P was

developed by Sumitomo Chemical in the 1980s.[6]

1991: Commercial introduction of uniconazole.[2][3]

Post-1991: Widespread adoption in agriculture and horticulture for various applications, from

managing the height of ornamental plants to improving crop yields.

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
Uniconazole's primary mode of action is the inhibition of gibberellin (GA) biosynthesis, a

critical pathway for plant growth and development.[5][7] Specifically, it targets and inhibits the

enzyme ent-kaurene oxidase, a cytochrome P450 monooxygenase.[8] This enzyme catalyzes

the three-step oxidation of ent-kaurene to ent-kaurenoic acid, an essential precursor in the GA

biosynthetic pathway.
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By blocking this crucial step, uniconazole effectively reduces the endogenous levels of active

gibberellins in plants. This leads to a range of physiological responses, most notably a

reduction in cell elongation, resulting in a more compact plant stature.

In addition to its primary effect on gibberellin synthesis, uniconazole has also been shown to

be a potent inhibitor of abscisic acid (ABA) catabolism.[9][10] It competitively inhibits ABA 8'-

hydroxylase, leading to increased endogenous ABA levels.[9][10] This dual effect on both

gibberellin and ABA pathways contributes to its overall impact on plant growth and stress

tolerance.

// Invisible node for label positioning ent_Kaurene_Oxidase_label [label="Inhibits",

shape=plaintext, fontcolor="#EA4335"];

// Positioning the inhibition arrow and label {rank=same; ent_Kaurene; Inhibition;

ent_Kaurene_Oxidase_label} ent_Kaurene -> Inhibition [style=invis]; Inhibition ->

ent_Kaurene_Oxidase_label [style=invis];

// Connect the invisible node to the target arrow edge [style=invis, arrowhead=none];

ent_Kaurene_Oxidase_label -> ent_Kaurene; } .dot Figure 1: Uniconazole inhibits the

gibberellin biosynthesis pathway by blocking the enzyme ent-kaurene oxidase.

Experimental Protocols
3.1. ent-Kaurene Oxidase Inhibition Assay

This protocol is adapted from studies on gibberellin biosynthesis in Arabidopsis.

Objective: To determine the inhibitory effect of uniconazole on ent-kaurene oxidase activity.

Materials:

Microsomes isolated from plants or a heterologous expression system (e.g., insect cells)

expressing the ent-kaurene oxidase gene.

[³H]ent-kaurene (substrate)

NADPH
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Uniconazole solutions of varying concentrations

Scintillation vials and scintillation fluid

Thin-layer chromatography (TLC) plates and developing solvent

Buffer solution (e.g., 50 mM Tris-HCl, pH 7.5)

Procedure:

Enzyme Preparation: Isolate microsomes from the chosen source. The protein concentration

of the microsomal suspension should be determined.

Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing the

buffer solution, NADPH, and the microsomal preparation.

Inhibitor Addition: Add uniconazole solution to the reaction mixture at various final

concentrations. A control with no uniconazole should be included.

Substrate Addition: Initiate the reaction by adding [³H]ent-kaurene to the mixture.

Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a specific

duration (e.g., 60 minutes).

Reaction Termination and Extraction: Stop the reaction by adding a solvent like ethyl acetate.

Vortex to extract the products.

Analysis:

Separate the substrate and products using TLC.

Scrape the bands corresponding to the product (ent-kaurenoic acid) into scintillation vials.

Add scintillation fluid and quantify the radioactivity using a scintillation counter.

Data Analysis: Calculate the percentage of inhibition at each uniconazole concentration and

determine the IC₅₀ value.
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Quantitative Data on Efficacy
The application of uniconazole has been extensively studied across a wide range of plant

species. The following tables summarize some of the quantitative data on its effects on growth,

flowering, and yield.

Table 1: Effects of Uniconazole on Ornamental Bedding Plants
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Plant Species
Application
Method

Concentration
(ppm)

Observed
Effect

Reference

Petunia Foliar Spray 4 - 6
Adequate growth

regulation
[4]

Marigold Foliar Spray 4 - 6
Adequate growth

regulation
[4]

Celosia Foliar Spray 1 - 2
Desirable growth

regulation
[4][11]

Red Salvia Foliar Spray 1 - 2
Desirable growth

regulation
[4][11]

Geranium Foliar Spray < 4

Optimum growth

control, earlier

flowering

[12]

Coleus Foliar Spray < 4

Optimum growth

control, earlier

flowering

[12]

Impatiens Medium Spray -

Greater efficacy

than whole-plant

spray

[13]

Vinca Medium Spray -

Greater efficacy

than whole-plant

spray

[13]

Calibrachoa Drench 0.5
Effective growth

control
[11]

Scaevola Drench 0.5
Effective growth

control
[11]

Argyranthemum Liner Dip 2, 4, 8
33-42% shorter

stems
[14]
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Verbena Liner Dip 2, 4, 8

21-67% inhibition

of stem

elongation

[14]

Table 2: Effects of Uniconazole on Herbaceous Perennials and Other Crops
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Plant Species
Application
Method

Concentration
Observed
Effect

Reference

Echinacea Foliar Spray 10 - 15 ppm Height control [4]

Gaura Foliar Spray 10 - 15 ppm Height control [4]

Liatris Foliar Spray 10 - 15 ppm Height control [4]

Phlox Foliar Spray 10 - 15 ppm Height control [4]

Tuberose Foliar Spray 10 mg L⁻¹

44% reduction in

stem height,

earlier flowering

[14]

Ophiopogon

japonicus
Foliar Spray 7.5 kg/hm ²

10.02%

reduction in plant

height, 101.59%

increase in tuber

yield

[8]

Pyrethrum Foliar Spray 50 g L⁻¹

10% shorter

stems, 28%

more flowers

[15]

Maize Seed Treatment 50-100 mg/kg

Increased root

mass,

contributed to

yield

[16][17]

Soybean Foliar Spray 60 mg L⁻¹

Increased yield

by 11.9%–23.2%

in dense planting

[18]

Wheat - -

Half-life in soil:

2.9-3.3 days; in

plants: 3.8-4.4

days

[19]

Table 3: Effects of Uniconazole on Trees
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Tree Species
Application
Method

Concentration
Observed
Effect

Reference

Chinese Elm Trunk Injection -

Inhibition of

growth over 2

years

[13]

Big Leaf Maple Trunk Injection -

Inhibition of

growth after 2

and 4 years

[13]

London Plane Trunk Injection -

Inhibition of

growth after 2

and 4 years

[13]

Fraser Fir Root Drench 0.25 - 16 mg L⁻¹
Reduced leader

and lateral length
[5]

Regulatory Status
The regulatory status of uniconazole varies by region:

United States: Uniconazole-P is registered by the Environmental Protection Agency (EPA)

for use in commercial greenhouses, shade houses, and lath houses on a variety of

ornamental plants and certain food crop transplants, including eggplant, pepper, and tomato.

European Union: Uniconazole is not approved for use as a plant protection product in the

EU.

Japan: Uniconazole-P is a permitted agricultural chemical, and Maximum Residue Limits

(MRLs) have been established for its use on certain crops.

Conclusion
Uniconazole stands as a significant achievement in the field of plant growth regulation, born

from Sumitomo Chemical's pioneering research in triazole chemistry. Its targeted inhibition of

gibberellin biosynthesis provides an effective tool for managing plant growth across a diverse

range of agricultural and horticultural applications. This technical guide has provided a
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comprehensive overview of its discovery, mechanism of action, experimental validation, and

practical application, serving as a valuable resource for researchers and professionals in the

field. Further research into its broader physiological effects and the development of novel

formulations will continue to shape its role in modern agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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